N-Methoxy-N-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxamide

• Molecular Formula: C10H11N3O2
• Molecular Weight: 205.21 g/mol
• IUPAC Name: N-methoxy-N-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxamide
• InChI: InChI=1S/C10H11N3O2/c1-13(15-2)10(14)8-6-7-4-3-5-11-9(7)12-8/h3-6H,1-2H3,(H,11,12)
• InChI Key: CLLMDKCJBKBLFR-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)C1=CC2=C(N1)N=CC=C2)OC

Description

N-Methoxy-N-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxamide is a useful research compound. Its molecular formula is C10H11N3O2 and its molecular weight is 205.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid (from MolBridge, 1.0 g, 6.2 mmol), O-(benzotriazol-1-yl)-N,N,N′,N′-tetramethyluronium hexafluorophosphate (3.0 g, 8.0 mmol) and triethylamine (4.3 mL, 31 mmol) in N,N-dimethylformamide (10 mL) was stirred at room temperature for 10 minutes. N,O-dimethylhydroxylamine hydrochloride (0.78 g, 8.0 mmol) was added and the resulting suspension was stirred at room temperature overnight. The mixture was quenched with water and extracted with EtOAc. The combined organic layers were dried over MgSO4, concentrated, and purified on silica gel (eluting with 0-65% EtOAc/hexane) to give the desired product (1.0 g, 79%). LCMS calculated for C10H12N3O2(M+H)+: m/z=206.1. Found: 206.1.